Cas no 1199-86-6 (Benzeneacetic acid,2-methylhydrazide)
1199-86-6 structure
Product Name:Benzeneacetic acid,2-methylhydrazide
CAS No:1199-86-6
MF:C9H12N2O
MW:164.204381942749
CID:215678
PubChem ID:269981
Update Time:2025-04-19
Benzeneacetic acid,2-methylhydrazide Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2-methylhydrazide
- SCHEMBL5089606
- 1199-86-6
- NSC111860
- N-Methyl-2-phenylethanehydrazonic acid
- NSC-111860
- DTXSID50923139
-
- Inchi: 1S/C9H12N2O/c1-10-11-9(12)7-8-5-3-2-4-6-8/h2-6,10H,7H2,1H3,(H,11,12)
- InChI Key: WTVKVKVPTUAAMU-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)NNC
Computed Properties
- Exact Mass: 164.09506
- Monoisotopic Mass: 164.094963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1
- XLogP3: 0.9
Experimental Properties
- Density: 1.069
- Boiling Point: 254.8°Cat760mmHg
- Flash Point: 104.7°C
- Refractive Index: 1.533
- PSA: 41.13
Benzeneacetic acid,2-methylhydrazide Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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